Cas no 1369353-48-9 (8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1369353-48-9
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD22035728
• CID: 4779104
• PubChem ID: 82391528
• Update Time: 2025-06-08

8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD22035728
• Inchi： 1S/C10H12BrN/c1-12-7-3-5-8-4-2-6-9(11)10(8)12/h2,4,6H,3,5,7H2,1H3
• InChI Key： VBGUTTOYYOYVIV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C)CCC2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline

8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline: A Comprehensive Overview

The compound 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline, with the CAS number 1369353-48-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their structural versatility and potential applications in drug design. The presence of a bromine atom at the 8-position and a methyl group at the 1-position introduces unique electronic and steric properties that make this compound particularly interesting for both academic research and industrial applications.

Recent studies have highlighted the importance of tetrahydroquinolines as scaffolds for the development of bioactive molecules. For instance, researchers have explored the potential of 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline in designing inhibitors for various enzyme targets. The bromine substituent at the 8-position plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for tuning bioactivity. Moreover, the methyl group at the 1-position contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with biological targets.

The synthesis of 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of a quinoline derivative through cyclization reactions. Subsequent bromination at the 8-position is achieved using bromine or other brominating agents under controlled conditions. The introduction of the methyl group at the 1-position is often carried out via alkylation or methylation reactions. These steps ensure that the final product retains its structural integrity while incorporating functional groups that enhance its chemical reactivity.

In terms of chemical properties, 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline exhibits a high degree of stability under normal conditions. Its tetrahydroquinoline backbone provides a rigid framework that minimizes conformational flexibility and stabilizes reactive intermediates during chemical transformations. The presence of electron-withdrawing groups like bromine further enhances its reactivity in certain reactions. This makes it a valuable intermediate in various synthetic pathways leading to more complex molecules.

The application of this compound extends beyond traditional organic synthesis into areas such as medicinal chemistry and materials science. In medicinal chemistry, researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have shown that this compound can act as a modulator for ion channels, opening new avenues for its use in treating neurological disorders.

In materials science, 8-Bromo-1-methyl-1,2,3,4-tetrahydroquinoline has been explored as a precursor for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals makes it a promising candidate for applications in catalysis and sensor technology.

The recent advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that 8-Bromo-1-methyl-1,2,3,tetrahydroquinoline can bind effectively to various protein targets due to its complementary shape and electronic properties. This insight has paved the way for rational drug design strategies aimed at optimizing its bioavailability and efficacy.

In conclusion,8-Bromo-1-methyl-1,tetrahydroquinoline, with CAS number 1369353-48-9 represents a versatile molecule with immense potential across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and applications,the future of this compound looks promising indeed.